Cas no 1512946-99-4 (2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pyrrolidine-based compounds. Its tert-butyl ester group enhances stability, facilitating handling and storage, while the ethoxycarbonyl moiety offers reactivity for further functionalization. This compound is commonly employed in peptide and heterocycle synthesis, where its protective groups allow selective deprotection under mild conditions. Its structural features make it suitable for use in medicinal chemistry and pharmaceutical research, enabling the efficient construction of complex molecular frameworks. The product’s well-defined reactivity profile ensures reproducibility in synthetic applications.

2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester structure

1512946-99-4 structure

Product Name:2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

CAS No:1512946-99-4

MF:C₁₄H₂₃NO₅

MW:285.336124658585

CID:5170832

Update Time:2025-05-20

2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
- Inchi： 1S/C14H23NO5/c1-5-19-12(17)11(16)9-10-7-6-8-15(10)13(18)20-14(2,3)4/h10H,5-9H2,1-4H3
- InChI Key： NPNKHBAJQWTALS-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCCC1CC(C(OCC)=O)=O

2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM506111-1g	tert-Butyl2-(3-ethoxy-2,3-dioxopropyl)pyrrolidine-1-carboxylate	1512946-99-4	97%	1g	$632	2023-01-01

2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

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Additional information on 2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester: A Versatile Compound in Medicinal Chemistry

2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1512946-99-4) is a structurally intricate compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, often referred to as ECEP-TB, is a derivative of pyrrolidine, a five-membered heterocyclic compound with a wide range of biological activities.

The structure of 2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester features a tert-butyl ester group attached to the pyrrolidine ring, which provides enhanced stability and solubility properties. The ethoxycarbonyl group further contributes to the compound's reactivity and functional versatility, making it an attractive candidate for various chemical transformations and biological studies.

In recent years, ECEP-TB has been extensively studied for its potential as a building block in the synthesis of complex molecules with therapeutic applications. One notable area of research involves its use in the development of inhibitors for specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of ECEP-TB in the synthesis of potent inhibitors for protein kinases, which are key targets in cancer therapy.

The synthetic accessibility of 2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester has also been a subject of interest. Researchers have developed efficient and scalable synthetic routes to produce this compound, ensuring its availability for large-scale applications. A notable synthetic method involves the reaction of tert-butyl pyrrolidine-1-carboxylate with ethyl 2-bromoacetate, followed by deprotection and subsequent functionalization steps.

Beyond its use as a synthetic intermediate, ECEP-TB has shown promise in enhancing the bioavailability and pharmacokinetic properties of drug candidates. Its ability to modulate the physicochemical properties of molecules makes it an invaluable tool in optimizing drug delivery systems. For example, a study published in the European Journal of Pharmaceutical Sciences demonstrated that incorporating ECEP-TB into prodrug designs significantly improved the oral bioavailability and tissue distribution of several therapeutic agents.

The safety profile of 2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is another critical aspect that has been thoroughly investigated. Preclinical studies have shown that this compound exhibits low toxicity and favorable safety margins, making it suitable for use in pharmaceutical formulations. Additionally, its stability under various conditions ensures consistent performance during storage and handling.

In conclusion, 2-(2-Ethoxycarbonyl-2-oxo-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1512946-99-4) is a versatile and promising compound with significant potential in medicinal chemistry. Its unique structural features and favorable properties make it an attractive candidate for various applications, from drug discovery to pharmaceutical development. As research continues to advance, the role of ECEP-TB in creating innovative therapeutic solutions is likely to expand further.